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Compound of Interest

Compound Name: 3-Fluorophenylacetylene

Cat. No.: B1297516

Physical Properties of 3-Fluorophenylacetylene:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
Fluorophenylacetylene, a compound of interest in medicinal chemistry and materials science.
This document presents its boiling point and density, supported by available experimental data.
Furthermore, it outlines general methodologies for the determination of these properties and
includes a visualization of its synthetic pathway.

Core Physical Properties

The physical characteristics of 3-Fluorophenylacetylene are crucial for its handling,
purification, and application in various chemical syntheses. The experimentally determined and
calculated values for its boiling point and density are summarized below.
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Physical Property

Value

Conditions

Standard atmospheric

Boiling Point 138 °C (lit.)[1][2][3]

pressure
148.7 £ 23.0 °C[4] 760 mmHg (Calculated)
132 °C Not specified
Density 1.039 g/mL (lit)[1][2][3] 25°C
1.1 £ 0.1 g/lcm3[4] Not specified
1.039 g/cm3 Not specified

Experimental Protocols for Property Determination

While specific experimental protocols for the determination of 3-Fluorophenylacetylene’'s

physical properties are not detailed in the reviewed literature, the following are standard and

widely accepted methods for determining the boiling point and density of liquid organic

compounds.

Boiling Point Determination: Thiele Tube Method

A common and efficient method for determining the boiling point of a small quantity of liquid is

the Thiele tube method.[5]

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)
Small test tube (e.g., Durham tube)
Rubber band or wire for attachment

Heating source (e.g., Bunsen burner or oil bath)
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» High-boiling point mineral oil

Procedure:

o A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The entire assembly is placed in a Thiele tube containing mineral oil, making sure the
sample is fully immersed.

e The side arm of the Thiele tube is gently heated, which allows for uniform heating of the oil
via convection currents.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube. Heating is continued until a steady stream of bubbles is observed.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[5]16]

Density Determination

The density of a liquid can be determined using a pycnometer or, more simply, by measuring
the mass of a known volume.

Apparatus:
o Volumetric flask or graduated cylinder
e Analytical balance

Procedure:
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» An empty, dry volumetric flask or a precise graduated cylinder is weighed on an analytical
balance.

e A known volume of 3-Fluorophenylacetylene is carefully added to the container.
e The container with the liquid is reweighed.

o The density is calculated by dividing the mass of the liquid (final mass - initial mass) by its
volume. For accurate results, the temperature at which the measurement is taken should be
recorded and controlled.

Synthesis of 3-Fluorophenylacetylene

3-Fluorophenylacetylene can be synthesized via a two-step reaction sequence.[4] This
process is a common pathway for the formation of substituted phenylacetylenes.

Step 1: Grignard Reaction

Magnesium

Diethyl ether,
Heat

3-Fluorophenylmagnesium
bromide

3-Fluorobromobenzene Diethyl ether

Step 2: Acetylene Addition

Butyllithium > ( 3-Fluorophenylacetylene )

Click to download full resolution via product page

Caption: Synthetic pathway for 3-Fluorophenylacetylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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